11-Ethyl-1,8,10-triazatricyclo[7.3.0.0,2,6]dodeca-9,11-diene

Specification

• Molecular Formula: C11H17N3
• Molecular Weight: 191.27 g/mol
• IUPAC Name: 11-ethyl-1,8,10-triazatricyclo[7.3.0.02,6]dodeca-9,11-diene
• Standard InChI: InChI=1S/C11H17N3/c1-2-9-7-14-10-5-3-4-8(10)6-12-11(14)13-9/h7-8,10H,2-6H2,1H3,(H,12,13)
• Standard InChI Key: DOTSSGKPGIHOSQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN2C3CCCC3CNC2=N1

Introduction

11-Ethyl-1,8,10-triazatricyclo[7.3.0.0,2,6]dodeca-9,11-diene is a complex organic compound characterized by its unique tricyclic structure and the presence of nitrogen atoms within its rings. This compound belongs to a class of triazatricyclo compounds, which are of significant interest in medicinal chemistry due to their potential biological activities and applications in drug development.

Synthesis and Analysis

The synthesis of 11-Ethyl-1,8,10-triazatricyclo[7.3.0.0,2,6]dodeca-9,11-diene typically involves multi-step organic reactions, including cyclization processes and functional group transformations. These processes are crucial for creating the compound's complex structure and for modifying its chemical properties to enhance its biological activity.

Synthesis Steps

• Cyclization: This involves forming the tricyclic ring structure through reactions that link the carbon and nitrogen atoms in a specific arrangement.

• Functional Group Transformations: These steps modify the existing functional groups to introduce the ethyl group at position 11, which is essential for the compound's specific biological activities.

Biological Activities and Potential Applications

Compounds similar to 11-Ethyl-1,8,10-triazatricyclo[7.3.0.0,2,6]dodeca-9,11-diene have shown potential anti-inflammatory or anticancer properties. These activities are primarily due to their ability to inhibit specific enzymes involved in disease processes, such as enzymes related to inflammation or cell proliferation.

Potential Applications Table

Application	Description
Anti-inflammatory	Potential to inhibit enzymes involved in inflammation pathways.
Anticancer	May inhibit enzymes or proteins involved in cancer cell proliferation.

Research Findings and Future Directions

Research into 11-Ethyl-1,8,10-triazatricyclo[7.3.0.0,2,6]dodeca-9,11-diene and its derivatives continues to focus on optimizing synthesis methods and exploring the full range of biological activities associated with these compounds. Experimental data on thermal stability and solubility profiles are crucial for understanding the practical applications of this compound in drug formulation.

Future Research Directions

• Optimization of Synthesis: Improving the efficiency and yield of synthesis processes to make the compound more accessible for further study.

• Biological Activity Screening: Conducting comprehensive screenings to identify specific biological targets and potential therapeutic applications.